Cas no 2679827-21-3 ((3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one)

• Product Name: (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one
• CAS No: 2679827-21-3
• MF: C₇H₁₄BrNO
• MW: 208.096161365509
• CID: 5754597
• PubChem ID: 165935751
• Update Time: 2025-05-23

(3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one
• 2679827-21-3
• EN300-7263392

• Inchi： 1S/C7H14BrNO/c1-7(2,3)6(9)5(10)4-8/h6H,4,9H2,1-3H3/t6-/m1/s1
• InChI Key： PPPHWGZICIBZFJ-ZCFIWIBFSA-N
• SMILES： BrCC([C@H](C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 207.02588g/mol
• Monoisotopic Mass: 207.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one

Introduction to (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one (CAS No. 2679827-21-3)

Compound CAS No. 2679827-21-3, specifically identified as (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique stereochemical configuration and functional groups, has garnered attention for its potential applications in the synthesis of biologically active molecules. The presence of both an amine and a bromine substituent, along with its specific isomeric form denoted by the (3S) configuration, makes it a versatile intermediate in the development of novel chemical entities.

The stereochemistry of this compound is particularly noteworthy, as the (3S) configuration suggests a non-superimposable mirror image, which is crucial in determining its biological activity. In pharmaceutical chemistry, such stereochemical specificity often dictates the efficacy and selectivity of a drug candidate. The amine group at the third carbon position provides a nucleophilic site for further functionalization, while the bromine atom at the first carbon serves as a versatile handle for cross-coupling reactions, enabling the construction of more complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing chiral centers and exploring new chemical space. For instance, studies have demonstrated its role as a precursor in the synthesis of complex natural products and pharmacologically relevant molecules. The ability to introduce such functional groups with high enantioselectivity makes it an invaluable building block for medicinal chemists.

The bromine substituent on (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one allows for facile participation in various transition-metal-catalyzed reactions, including Suzuki-Miyaura and Heck couplings. These reactions are pivotal in forming carbon-carbon bonds and are widely employed in drug discovery to create diverse molecular libraries. The dimethyl substitution at the fourth carbon position adds steric bulk, which can influence both reactivity and conformational preferences, making this compound a strategic choice for designing molecules with specific physicochemical properties.

In the context of current research, this compound has been explored in the development of novel therapeutic agents targeting various diseases. Its structural features make it a promising candidate for further derivatization to achieve desired pharmacological profiles. For example, modifications at the amine group can lead to the formation of amides or ureas, which are common motifs in drug design due to their favorable interactions with biological targets.

The synthesis of (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one has been optimized using asymmetric methodologies to ensure high enantiomeric purity. Techniques such as chiral auxiliaries or transition-metal catalysis have been employed to achieve this goal. The success of these synthetic approaches underscores the growing importance of stereoselective synthesis in pharmaceutical research.

Moreover, computational studies have been instrumental in understanding the reactivity and conformational behavior of this compound. Molecular modeling techniques provide insights into how different substituents influence its three-dimensional structure and electronic properties. These insights are crucial for designing experiments aimed at optimizing its synthetic utility and biological activity.

The versatility of (3S)-3-amino-1-bromo-4,4-dimethylpentan-2-one extends beyond its role as a building block; it also serves as a model system for studying stereoelectronic effects in organic molecules. By examining how changes in stereochemistry affect reactivity and function, researchers can gain deeper insights into fundamental principles that govern molecular interactions.

Future directions in research may involve exploring new synthetic pathways to access derivatives of this compound with enhanced properties. Additionally, investigating its biological activity through cell-based assays and animal models could uncover novel therapeutic applications. The combination of synthetic innovation and biological evaluation will be key to unlocking its full potential.